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Compound of Interest

Compound Name:
3-(Bromomethyl)tetrahydro-2H-

pyran

Cat. No.: B038894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Bromomethyl)tetrahydro-2H-
pyran, a key building block in organic synthesis. This document details its chemical identity,

physicochemical properties, and a validated experimental protocol for its synthesis, tailored for

professionals in research and drug development.

Chemical Identity and Nomenclature
The systematic IUPAC name for this compound is 3-(bromomethyl)oxane[1]. The more

commonly used name, 3-(Bromomethyl)tetrahydro-2H-pyran, clearly delineates its structure:

a fully saturated six-membered heterocyclic ring containing one oxygen atom ("tetrahydro-2H-

pyran") with a brominated methyl group attached at the third carbon position[1].

Several synonyms are used in literature and commercial listings to refer to this compound.

These include:

PYRAN, 3-(BROMOMETHYL)TETRAHYDRO-[1]

3-BroMoMethyl tetrahydropyran[2]

2H-Pyran, 3-(broMoMethyl)tetrahydro-
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Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 3-(Bromomethyl)tetrahydro-2H-pyran is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 116131-44-3 [1]

Molecular Formula C₆H₁₁BrO [1]

Molecular Weight 179.05 g/mol [2]

Density 1.359 g/cm³ [3]

Boiling Point 205 °C [3]

Flash Point 81 °C [3]

Refractive Index 1.475 [3]

InChI Key
ZLUWLWXZMXLDGO-

UHFFFAOYSA-N
[1]

Experimental Protocol: Synthesis of 3-
(Bromomethyl)tetrahydro-2H-pyran
The following section provides a detailed methodology for the synthesis of 3-
(Bromomethyl)tetrahydro-2H-pyran from its precursor, (tetrahydro-2H-pyran-3-yl)methanol.

This procedure is adapted from a well-established method for the bromination of primary

alcohols, commonly known as the Appel reaction.

Materials and Reagents
(Tetrahydro-2H-pyran-3-yl)methanol

Carbon tetrabromide (CBr₄)

Triphenylphosphine (PPh₃)
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Dichloromethane (CH₂Cl₂)

Silica gel for column chromatography

Standard laboratory glassware and equipment

Synthetic Procedure
Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve (tetrahydro-2H-pyran-3-yl)methanol and carbon tetrabromide in dichloromethane.

Addition of Triphenylphosphine: Cool the solution in an ice bath. To this cooled solution, add

a solution of triphenylphosphine in dichloromethane dropwise.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a

rotary evaporator.

Purification: Purify the resulting residue by silica gel column chromatography to yield the final

product, 3-(Bromomethyl)tetrahydro-2H-pyran.

Visualizations
Synthesis Pathway
The following diagram illustrates the synthetic route from (tetrahydro-2H-pyran-3-yl)methanol to

3-(Bromomethyl)tetrahydro-2H-pyran via the Appel reaction.

Synthesis of 3-(Bromomethyl)tetrahydro-2H-pyran

(Tetrahydro-2H-pyran-3-yl)methanol 3-(Bromomethyl)tetrahydro-2H-pyranAppel ReactionCBr4, PPh3
Dichloromethane

Click to download full resolution via product page

Caption: Synthesis of 3-(Bromomethyl)tetrahydro-2H-pyran.
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Chemical Identifier Relationships
This diagram shows the logical relationship between the different identifiers for the target

compound.

Chemical Identifiers for 3-(Bromomethyl)oxane

3-(Bromomethyl)tetrahydro-2H-pyran

IUPAC Name:
3-(bromomethyl)oxane

Synonyms:
PYRAN, 3-(BROMOMETHYL)TETRAHYDRO-

3-BroMoMethyl tetrahydropyran
2H-Pyran, 3-(broMoMethyl)tetrahydro-

CAS Number:
116131-44-3

Molecular Formula:
C6H11BrO

Molecular Weight:
179.05 g/mol

Click to download full resolution via product page

Caption: Identifiers for 3-(Bromomethyl)tetrahydro-2H-pyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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